Cas no 1361706-80-0 (Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-6-acetate)

• Product Name: Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-6-acetate
• CAS No: 1361706-80-0
• MF: C₁₁H₁₄F₂N₂O₃
• MW: 260.237269878387
• CID: 4931841
• Update Time: 2025-08-03

Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-6-acetate

• Inchi： 1S/C11H14F2N2O3/c1-17-9(16)4-6-3-7(11(12)13)10(18-2)8(5-14)15-6/h3,11H,4-5,14H2,1-2H3
• InChI Key： YINLXUOJGAXCGP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC(=O)OC)N=C(CN)C=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: 0.2
• Topological Polar Surface Area: 74.4

Additional information on Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-6-acetate

Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-6-acetate: A Comprehensive Overview

Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-6-acetate, with the CAS number 1361706-80-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups, including an amino group, a difluoromethyl group, and a methoxy group. The presence of these substituents confers unique chemical properties and biological activities, making it a valuable molecule for research and development.

The pyridine ring serves as the central framework of this compound, providing a rigid structure that facilitates specific interactions with other molecules. The aminomethyl group attached at the 2-position introduces amine functionality, which can participate in hydrogen bonding and other non-covalent interactions. This feature is particularly important in drug design, where such interactions are often critical for binding to target proteins or enzymes. The difluoromethyl group at the 4-position introduces fluorine atoms, which are known for their ability to enhance lipophilicity and improve drug-like properties such as absorption and bioavailability.

Recent studies have highlighted the potential of Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-6-acetate as a lead compound in the development of novel therapeutic agents. Researchers have explored its ability to inhibit specific enzyme targets, such as kinases and proteases, which are implicated in various diseases including cancer and inflammatory disorders. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression.

In addition to its pharmacological applications, Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-6-acetate has also been investigated for its role in agrochemicals. Its ability to inhibit plant pathogens and pests has made it a promising candidate for the development of new-generation pesticides. A research article in *Pest Management Science* reported that this compound shows remarkable efficacy against fungal pathogens such as *Botrytis cinerea*, suggesting its potential use in crop protection.

The synthesis of Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-6-acetate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution at specific positions to introduce the desired functional groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process.

From an environmental perspective, the biodegradability and ecological impact of Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-6-acetate have been evaluated to ensure its sustainable use. Studies indicate that this compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in the environment. This property is crucial for its application in agricultural settings, where environmental safety is a primary concern.

In conclusion, Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-6-acetate (CAS No: 1361706-80-0) is a versatile compound with diverse applications in medicine and agriculture. Its unique chemical structure, combined with its favorable pharmacokinetic properties, positions it as a valuable tool for researchers and developers across various industries. As ongoing research continues to uncover new insights into its biological activities and synthetic pathways, this compound is poised to play an increasingly important role in advancing scientific innovation.